Cas no 1807102-92-6 (Methyl 6-bromo-3-methoxypyridine-2-acetate)

• Product Name: Methyl 6-bromo-3-methoxypyridine-2-acetate
• CAS No: 1807102-92-6
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 4901210
• Update Time: 2025-06-09

Methyl 6-bromo-3-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-3-methoxypyridine-2-acetate

• Inchi： 1S/C9H10BrNO3/c1-13-7-3-4-8(10)11-6(7)5-9(12)14-2/h3-4H,5H2,1-2H3
• InChI Key： PIBVVDTWYAFZEQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CC(=O)OC)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 1.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-bromo-3-methoxypyridine-2-acetate

Methyl 6-bromo-3-methoxypyridine-2-acetate (CAS No. 1807102-92-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-bromo-3-methoxypyridine-2-acetate, identified by its CAS number 1807102-92-6, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, featuring a pyridine core with bromo and methoxy substituents, has garnered attention due to its utility in the development of various bioactive molecules. The structural attributes of this molecule make it a valuable scaffold for medicinal chemists, enabling the construction of complex pharmacophores essential for drug discovery.

The pyridine moiety is a cornerstone in medicinal chemistry, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. In particular, the 6-bromo substituent enhances the reactivity of the pyridine ring, making it amenable to further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing heterocyclic frameworks that are prevalent in modern therapeutic agents.

The presence of a methoxy group at the 3-position introduces an additional layer of functionality, which can be exploited for metabolic stability and solubility modulation. Furthermore, the acetate ester at the 2-position provides a handle for further derivatization, allowing chemists to explore diverse chemical space. This versatility makes Methyl 6-bromo-3-methoxypyridine-2-acetate an indispensable building block in the synthesis of novel compounds.

In recent years, there has been a surge in research focused on developing treatments for neurological disorders. Pyridine derivatives have shown promise in this area due to their ability to modulate neurotransmitter systems. For instance, studies have highlighted the potential of pyridine-based compounds as acetylcholinesterase inhibitors, which are crucial for managing Alzheimer's disease. Methyl 6-bromo-3-methoxypyridine-2-acetate serves as a precursor for synthesizing such inhibitors, contributing to advancements in this field.

The compound's utility extends beyond neurological applications. It has been employed in the development of antiviral agents, where pyridine scaffolds play a critical role in inhibiting viral replication. The bromo and methoxy groups facilitate further modifications that can enhance binding affinity to viral targets. Additionally, Methyl 6-bromo-3-methoxypyridine-2-acetate has been utilized in the synthesis of anticancer drugs, where its structural features contribute to the development of kinase inhibitors and other targeted therapies.

The synthetic pathways involving Methyl 6-bromo-3-methoxypyridine-2-acetate are well-documented and efficient. Researchers have leveraged its reactivity to develop streamlined synthetic routes that minimize byproduct formation and maximize yield. These advances are particularly important in industrial settings where cost-effectiveness and scalability are paramount. The compound's compatibility with various reaction conditions makes it a preferred choice for large-scale production.

Recent innovations in drug discovery have emphasized the importance of fragment-based drug design (FBDD). This approach relies on identifying small molecular fragments that can be combined to form lead compounds with high affinity for biological targets. Methyl 6-bromo-3-methoxypyridine-2-acetate fits well within this paradigm, serving as a key fragment that can be appended to other molecular entities through modular synthesis strategies.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been employed to predict the binding modes of Methyl 6-bromo-3-methoxypyridine-2-acetate derivatives with biological targets. These predictions guide experimental efforts by highlighting key interactions and potential areas for optimization. Such integrative approaches are essential for accelerating the drug discovery process.

In conclusion, Methyl 6-bromo-3-methoxypyridine-2-acetate (CAS No. 1807102-92-6) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its structural features enable diverse functionalization strategies, making it a valuable tool for medicinal chemists working on neurological disorders, antiviral agents, and anticancer drugs. The compound's compatibility with modern synthetic methodologies and its amenability to computational optimization underscore its importance in contemporary drug discovery efforts.